Zinc bis(O-hexyl) bis(O-(6-methylheptyl)) bis(dithiophosphate)

• CAS No.: 84434-50-4
• Molecular Formula: C28H60O4P2S4Zn
• Molecular Weight: 716.4 g/mol
• IUPAC Name: zinc;hexoxy-(6-methylheptoxy)-sulfanylidene-sulfido-λ5-phosphane
• InChI: InChI=1S/2C14H31O2PS2.Zn/c2*1-4-5-6-9-12-15-17(18,19)16-13-10-7-8-11-14(2)3;/h2*14H,4-13H2,1-3H3,(H,18,19);/q;;+2/p-2
• InChI Key: XJOMSMUNUGGMKT-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCOP(=S)(OCCCCCC(C)C)[S-].CCCCCCOP(=S)(OCCCCCC(C)C)[S-].[Zn+2]

Description

Zinc bis(O-hexyl) bis(O-(6-methylheptyl)) bis(dithiophosphate) is a chemical compound known for its applications in various industrial and scientific fields. This compound is a zinc salt of dithiophosphoric acid esters, characterized by its unique molecular structure that includes hexyl and 6-methylheptyl groups. It is commonly used as an additive in lubricants and greases to enhance their anti-wear and anti-oxidation properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Zinc bis(O-hexyl) bis(O-(6-methylheptyl)) bis(dithiophosphate) typically involves the reaction of zinc oxide with dithiophosphoric acid esters. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{ZnO} + 2 \text{(RO)(R'O)P(S)SH} \rightarrow$$ZnO+2(RO)(R’O)P(S)SH→